Diethyl Malonate-13C3
Diethyl Malonate-13C3
Brand Name:
Vulcanchem
CAS No.:
53051-81-3
VCID:
VC0124069
InChI:
InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i5+1,6+1,7+1
SMILES:
CCOC(=O)CC(=O)OCC
Molecular Formula:
C7H12O4
Molecular Weight:
163.15 g/mol
Diethyl Malonate-13C3
CAS No.: 53051-81-3
Reference Standards
VCID: VC0124069
Molecular Formula: C7H12O4
Molecular Weight: 163.15 g/mol
| CAS No. | 53051-81-3 |
|---|---|
| Product Name | Diethyl Malonate-13C3 |
| Molecular Formula | C7H12O4 |
| Molecular Weight | 163.15 g/mol |
| IUPAC Name | diethyl (1,2,3-13C3)propanedioate |
| Standard InChI | InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i5+1,6+1,7+1 |
| Standard InChIKey | IYXGSMUGOJNHAZ-SVFBATFISA-N |
| Isomeric SMILES | CCO[13C](=O)[13CH2][13C](=O)OCC |
| SMILES | CCOC(=O)CC(=O)OCC |
| Canonical SMILES | CCOC(=O)CC(=O)OCC |
| Synonyms | Propanedioic Acid 1,3-Diethyl Ester-13C3; Malonic Acid Diethyl Ester-13C3; Propanedioic Acid Diethyl Ester-13C3; Carbethoxyacetic Ester-13C3; Dicarbethoxymethane-13C3; Diethyl Propane-1,3-dioate-13C3; Diethyl Propanedioate-13C3; Ethyl Malonate-13C3; |
| PubChem Compound | 16213411 |
| Last Modified | Nov 11 2021 |
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